Cas no 140187-23-1 ((S)-(-)-5-Fluorowillardiine)

• Product Name: (S)-(-)-5-Fluorowillardiine
• CAS No: 140187-23-1
• MF: C₇H₈FN₃O₄
• MW: 217.154524803162
• CID: 206382
• PubChem ID: 126569
• Update Time: 2025-05-20

(S)-(-)-5-Fluorowillardiine Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyrimidinepropanoicacid, a-amino-5-fluoro-3,4-dihydro-2,4-dioxo-,(aS)-
• (2S)-2-amino-3-(5-fluoro-2,4-dioxopyrimidin-1-yl)propanoic acid
• (S)-(-)-5-FLUOROWILLARDIINE
• (5S)-Fluorowillardiine
• (S)-5-Fluorowillardiine
• 1mqi
• 5-Fluorowillardiine
• FLUORO-WILLARDIINE
• FWD
• Tocris-0306
• EX-A4515
• 140187-23-1
• PDSP1_001836
• 3-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-L-alanine
• F95289
• C7H8FN3O4
• DB02966
• SR-01000597628
• NS00069034
• PDSP2_001819
• CHEBI:42549
• 1(2H)-Pyrimidinepropanoic acid, alpha-amino-5-fluoro-3,4-dihydro-2,4-dioxo-, (alphaS)-
• 1(2H)-Pyrimmidinepropanoic acid, alpha-amino-5-fluoro-3,4-dihydro-2,4-dioxo-, (S)-
• 3-(5-fluorouracil-1-yl)-L-alanine
• (S)-F-Willardiine
• (S)-2-amino-3-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid
• DTXSID1042609
• A921720
• (S)-2-amino-3-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoicacid
• (S)-(-)-5-fluorowillardine
• (2S)-2-amino-3-(5-fluoro-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoic acid
• 7CTR2LWV5M
• (S)-alpha-Amino-5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimmidinepropanoic acid
• fluorowillardiine
• CHEMBL123132
• AKOS024457406
• SCHEMBL13319911
• SCHEMBL5000789
• SR-01000597628-1
• BDBM50060635
• (S)-(-)-5-Fluorowillardiine hydrochloride
• S-(-)-5-Fluorowillardiine
• Q4639591
• NCGC00024528-01
• 5-Fluorowillardiine, (S)-
• CS-3638
• HY-16713
• UNII-7CTR2LWV5M
• (S)-2-Amino-3-(5-fluoro-2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-yl)-propionic acid
• 2-AMINO-3-(5-FLUORO-2,4-DIOXO-3,4-DIHYDRO-2H-PYRIMIDIN-1-YL)-PROPIONIC ACID
• (S)-(-)-?-Amino-5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)pyridinepropanoic acid
• J-007366
• GTPL4070
• TS-07922
• (S)-alpha-Amino-5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinepropanoic Acid; (alphaS)-alpha-Amino-5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinepropanoic Acid; (5S)-Fluorowillardiine; (S)-5-Fluorowillardiine
• DA-59654
• (alphaS)-alpha-Amino-5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinepropanoic acid
• (S)-(-)-5-Fluorowillardiine

• MDL： MFCD00153880
• Inchi： 1S/C7H8FN3O4/c8-3-1-11(2-4(9)6(13)14)7(15)10-5(3)12/h1,4H,2,9H2,(H,13,14)(H,10,12,15)/t4-/m0/s1
• InChI Key： DBWPFHJYSTVBCZ-BYPYZUCNSA-N
• SMILES： FC1C(NC(N(C=1)C[C@@H](C(=O)O)N)=O)=O

Computed Properties

• Exact Mass: 217.05000
• Monoisotopic Mass: 217.049884
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -4.4
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: Not determined
• Density: 1.64
• Melting Point: 235ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.601
• PSA: 118.18000
• LogP: -1.21210
• Solubility: Not determined

(S)-(-)-5-Fluorowillardiine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-(-)-5-Fluorowillardiine

Comprehensive Overview of (S)-(-)-5-Fluorowillardiine (CAS No. 140187-23-1): Properties, Applications, and Research Insights

(S)-(-)-5-Fluorowillardiine (CAS No. 140187-23-1) is a fluorinated derivative of the naturally occurring amino acid willardiine, which belongs to the class of glutamate receptor agonists. This compound has garnered significant attention in neuroscience and pharmacological research due to its selective interaction with kainate receptors, a subtype of ionotropic glutamate receptors. Its unique stereochemical configuration and fluorine substitution enhance its binding affinity and metabolic stability, making it a valuable tool for studying synaptic transmission and neuropharmacology.

Researchers frequently search for terms like "kainate receptor modulators", "glutamate analogs", and "neuroactive fluorinated compounds", reflecting the growing interest in targeted neuropharmacological interventions. (S)-(-)-5-Fluorowillardiine is often compared to other willardiine derivatives, such as 5-iodowillardiine, due to its distinct pharmacological profile. Its CAS No. 140187-23-1 is a critical identifier for sourcing high-purity research materials, ensuring reproducibility in experimental studies.

One of the most discussed applications of (S)-(-)-5-Fluorowillardiine is its role in elucidating the mechanisms of excitatory neurotransmission. Recent studies highlight its utility in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, where glutamate receptor dysfunction is implicated. This aligns with trending searches like "glutamate receptors in neurodegeneration" and "fluorinated neuropharmacological tools", underscoring the compound's relevance in cutting-edge research.

From a synthetic chemistry perspective, the introduction of a fluorine atom at the 5-position of the uracil ring in (S)-(-)-5-Fluorowillardiine significantly alters its electronic properties, enhancing its bioavailability and receptor selectivity. This modification is a focal point for queries such as "impact of fluorination on drug design" and "structure-activity relationship of willardiine analogs". The compound's chiral purity (S-configuration) is also critical for its biological activity, a topic frequently explored in asymmetric synthesis discussions.

In addition to its research applications, (S)-(-)-5-Fluorowillardiine is a subject of interest in molecular docking and computational pharmacology. Searches for "kainate receptor docking studies" often cite this compound as a reference ligand due to its well-defined binding mode. Its CAS No. 140187-23-1 is essential for database curation and patent literature reviews, particularly in the context of neurological drug discovery.

The safety and handling of (S)-(-)-5-Fluorowillardiine are frequently queried, with researchers seeking guidance on "storage conditions for fluorinated amino acids" and "handling protocols for neuroactive compounds". While it is not classified as hazardous under standard regulations, proper laboratory practices are emphasized to ensure integrity during experimental use. This aligns with broader industry trends toward responsible research chemical management.

Future directions for (S)-(-)-5-Fluorowillardiine include its potential as a scaffold for therapeutic development, particularly in precision medicine approaches targeting glutamate receptor subtypes. Emerging keywords like "personalized neuropharmacology" and "next-generation receptor modulators" reflect this trajectory. As the scientific community continues to explore the blood-brain barrier permeability of fluorinated compounds, (S)-(-)-5-Fluorowillardiine remains a pivotal reference molecule.

In summary, (S)-(-)-5-Fluorowillardiine (CAS No. 140187-23-1) exemplifies the intersection of medicinal chemistry and neuroscience, addressing contemporary research questions while offering a robust platform for innovation. Its prominence in literature and search trends underscores its enduring value as a neuropharmacological probe and a beacon for targeted drug design.